Cas no 725684-22-0 ((1R,2S,3R)-3-aminocyclopentane-1,2-diol)

• Product Name: (1R,2S,3R)-3-aminocyclopentane-1,2-diol
• CAS No: 725684-22-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD22395701
• CID: 5684178
• PubChem ID: 13497976
• Update Time: 2025-06-09

(1R,2S,3R)-3-aminocyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (+/-)-(1R*,2S*,3R*)-3-Amino-1,2-cyclopentanediol
• (1R,2S,3R)-3-aminocyclopentane-1,2-diol
• EN300-25626146
• 1312465-03-4
• JBSOEJULKZXSPK-WDCZJNDASA-N
• SCHEMBL2014935
• 725684-22-0
• 1,2-Cyclopentanediol, 3-amino-, (1R,2S,3R)-

• MDL： MFCD22395701
• Inchi： 1S/C5H11NO2/c6-3-1-2-4(7)5(3)8/h3-5,7-8H,1-2,6H2/t3-,4-,5+/m1/s1
• InChI Key： JBSOEJULKZXSPK-WDCZJNDASA-N
• SMILES： O[C@@H]1[C@@H](CC[C@H]1N)O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 216.6±40.0 °C(Predicted)
• pka: 14.40±0.60(Predicted)

Additional information on (1R,2S,3R)-3-aminocyclopentane-1,2-diol

(1R,2S,3R)-3-Aminocyclopentane-1,2-Diol: A Comprehensive Overview

The compound with CAS No. 725684-22-0, known as (1R,2S,3R)-3-aminocyclopentane-1,2-diol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is a derivative of cyclopentane diol with an amino group attached at the 3-position. Its stereochemistry is well-defined, with the R configuration at positions 1 and 3 and the S configuration at position 2. This specific stereochemistry plays a crucial role in its biological activity and chemical reactivity.

Cyclopentane diols are known for their unique geometric properties and have been extensively studied for their potential applications in drug design and materials science. The presence of an amino group in (1R,2S,3R)-3-aminocyclopentane-1,2-diol adds another layer of functionality to this molecule. Amino groups are highly reactive and can participate in various chemical reactions such as nucleophilic substitutions and hydrogen bonding interactions. These properties make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of (1R,2S,3R)-3-aminocyclopentane-1,2-diol in the development of new drugs targeting neurodegenerative diseases. The compound's ability to modulate cellular signaling pathways has been explored in preclinical models of Alzheimer's disease and Parkinson's disease. Researchers have found that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease pathogenesis.

In addition to its therapeutic potential, (1R,2S,3R)-3-aminocyclopentane-1,2-diol has also been investigated for its role in catalysis. The molecule's chiral centers make it an excellent candidate for asymmetric catalysis applications. Recent advancements in catalytic asymmetric synthesis have demonstrated that this compound can serve as a chiral ligand or catalyst in enantioselective reactions.

The synthesis of (1R,2S,3R)-3-aminocyclopentane-1,2-diol involves a multi-step process that typically starts with the preparation of cyclopentane diol derivatives. Various methods such as enzymatic resolution and stereoselective reduction have been employed to achieve the desired stereochemistry. The amino group is introduced through reductive amination or other suitable methods depending on the starting materials.

From a structural perspective, (1R,2S,3R)-3-aminocyclopentane-1,2-diol exhibits a rigid cyclopentane ring system with hydroxyl groups at positions 1 and 2 and an amino group at position 3. This arrangement creates a compact structure with significant steric hindrance around the amino group. Such steric effects can influence the molecule's interactions with biological targets and its overall stability.

Recent research has also explored the use of (1R,2S,3R)-3-aminocyclopentane-1,2-diol in materials science applications. Its ability to form stable hydrogen bonds makes it a promising candidate for designing self-healing materials or stimuli-responsive polymers. These applications leverage the molecule's unique combination of rigidity and functionality.

In conclusion, (1R,2S,3R)-3-Aminocyclopentane-1,2-Diol is a versatile compound with significant potential across multiple scientific disciplines. Its stereochemistry-dependent properties make it an invaluable tool in drug discovery and organic synthesis. As research continues to uncover new applications for this molecule,the future looks bright for CAS No.725684-2